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Compound of Interest

Compound Name: C.I. Disperse Blue A press cake

Cat. No.: B12278700

Introduction to C.I. Disperse Blue 79

C.I. Disperse Blue 79 is a high-energy monoazo disperse dye, primarily utilized in the textile
industry for dyeing synthetic fibers, particularly polyester and its blends.[1][2] Its molecular
structure, characterized by a bromo- and dinitro-substituted diazo component coupled to an
acetamido- and ethoxy-substituted aniline derivative, imparts a deep navy blue shade with
good fastness properties, making it a commercially significant colorant for achieving dark hues.

[3]14]

Chemical and Physical Properties

The chemical and physical properties of C.I. Disperse Blue 79 are summarized in the tables
below. These properties are crucial for its application in dyeing processes and for
understanding its environmental fate and toxicological profile.

Chemical Identity
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Property Value

2-[5-acetamido-N-(2-acetyloxyethyl)-4-[(2-
IUPAC Name bromo-4,6-dinitrophenyl)diazenyl]-2-

ethoxyanilinolethyl acetate

CAS Number 12239-34-8

C.I. Number 11345

Molecular Formula C24H27BrNeO10[4][5]
Molecular Weight 639.41 g/mol [4][5]

) Azo, containing bromo, nitro, acetamido, and
Chemical Structure ]
ethoxy functional groups.

hvsicochemical

Property Value
Physical Form Blue-gray powder[4]
Melting Point 146 °C[5]
UV-Vis Amax 550 nm (in solution)

B Soluble in acetone;[4] Water solubility: 0.6394
Solubility

pg/L at 25 °C[5]

Octanol/Water Partition Coefficient (logP) 4.57

Tinctorial and Fastness Properties

The fastness properties of a dye are critical for its performance in textile applications, indicating
the resistance of the color to fading or bleeding under various conditions.
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Fastness Property Rating (out of 5, unless specified)
Light Fastness (Xenon Arc) 4-5[6]

Washing Fastness 4-5[6]

Sublimation Fastness 4-5 (Good)[4][6]

Rubbing Fastness (Dry) 4-5[6]

Experimental Protocols
Synthesis of C.I. Disperse Blue 79

The synthesis of C.I. Disperse Blue 79 is a two-step process involving diazotization followed by

an azo coupling reaction.
Step 1: Diazotization of 2-bromo-4,6-dinitroaniline

¢ |n a suitable reaction vessel, dissolve 2-bromo-4,6-dinitroaniline in a mixture of concentrated
sulfuric acid and nitrosylsulfuric acid at a temperature maintained between 0-5 °C.

« Stir the mixture until the diazotization is complete, which can be monitored by testing for the
absence of the starting amine using a suitable indicator.

Step 2: Azo Coupling

e Prepare a solution of the coupling component, 2,2'-((5-acetamido-2-
ethoxyphenyl)imino)diethyl diacetate, in an appropriate solvent system (e.g., a mixture of
acetic acid and water).[4]

e Cool the solution of the coupling component to 0-5 °C.

e Slowly add the diazonium salt solution from Step 1 to the solution of the coupling component
while maintaining the temperature below 10 °C and ensuring efficient stirring.

e The pH of the reaction mixture should be maintained in the acidic range (pH 5-6) to facilitate
the coupling reaction.[4]
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 After the addition is complete, continue stirring the mixture for several hours until the
coupling reaction is complete.

» The resulting dye precipitate is then collected by filtration, washed with water until neutral,
and dried.

Purification

The crude C.I. Disperse Blue 79 can be purified by recrystallization from a suitable solvent,
such as a mixture of ethanol and water or dimethylformamide (DMF), to remove unreacted
starting materials and by-products.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of C.I. Disperse Blue 79.[7][8]
e Column: C18 stationary phase.

* Mobile Phase: A gradient of acetonitrile and water, with an acidic modifier such as
phosphoric acid or formic acid for Mass Spectrometry compatibility.[7][8]

o Detection: UV-Vis detector at the wavelength of maximum absorbance (e.g., 550 nm).
o Flow Rate: Typically 1.0 mL/min.

* Injection Volume: 10-20 pL.

Toxicological Profile

Toxicological studies on C.I. Disperse Blue 79 and its close analogue C.I. Disperse Blue 79:1
have been conducted. These studies, which included assessments of mutagenicity, subchronic
toxicity, and developmental toxicity, have provided evidence for the safety of these dyes under
the conditions tested, suggesting they are safe for both industrial users and consumers of
textiles dyed with them.[9] However, as with many colorants, exposure to the dye in its
powdered form should be minimized to avoid respiratory and skin sensitization.
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Industrial Application: Dyeing of Polyester

C.l. Disperse Blue 79 is particularly suitable for the high-temperature, high-pressure exhaust
dyeing of polyester fibers, a process that ensures good dye penetration and fastness.[4][10]

Dye Bath Preparation

Click to download full resolution via product page

Caption: Workflow for the high-temperature exhaust dyeing of polyester fabric with C.1.
Disperse Blue 79.

Conclusion

C.l. Disperse Blue 79 serves as a valuable case study for understanding the properties and
applications of disperse dyes. Its robust chemical structure provides excellent color and

fastness on synthetic fibers, making it a staple in the textile industry. The provided data and
protocols offer a foundational understanding for researchers and professionals working with
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this class of compounds. Further research into the biological interactions and environmental
degradation pathways of such dyes remains an important area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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